2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Product Name, component content, use to, Acetone declared packaging
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM255174-500g |
1,8-Dichloroanthracene-9,10-dione |
82-43-9 | 97% | 500g |
$108 | 2024-07-23 | |
| Chemenu | CM255174-1000g |
1,8-Dichloroanthracene-9,10-dione |
82-43-9 | 97% | 1000g |
$173 | 2024-07-23 | |
| Apollo Scientific | OR18272-25g |
1,8-Dichloroanthraquinone |
82-43-9 | 97% | 25g |
£15.00 | 2025-02-19 | |
| Apollo Scientific | OR18272-250g |
1,8-Dichloroanthraquinone |
82-43-9 | 98% | 250g |
£95.00 | 2023-05-18 | |
| Apollo Scientific | OR18272-500g |
1,8-Dichloroanthraquinone |
82-43-9 | 97% | 500g |
£105.00 | 2025-02-19 | |
| TRC | D431990-25g |
1,8-Dichloroanthraquinone |
82-43-9 | 25g |
$ 81.00 | 2023-09-07 | ||
| TRC | D431990-100g |
1,8-Dichloroanthraquinone |
82-43-9 | 100g |
$ 247.00 | 2023-09-07 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | D56403-25G |
1,8-Dichloroanthraquinone |
82-43-9 | 25g |
¥629.56 | 2023-11-09 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | D56403-100G |
1,8-Dichloroanthraquinone |
82-43-9 | 100g |
¥1903.59 | 2023-11-09 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-AO824-25g |
1,8-Dichloroanthraquinone |
82-43-9 | 97% | 25g |
140.0CNY | 2021-08-06 |
Audited Supplier
Audited Supplier
1,8-Dichloroanthraquinone (CAS No. 82-43-9) is a specialized organic compound belonging to the anthraquinone derivatives family. This yellow crystalline powder is widely recognized for its role as an intermediate in the synthesis of dyes, pigments, and functional materials. With a molecular formula of C14H6Cl2O2, it exhibits unique photochemical properties that make it valuable in advanced applications. The compound's chlorinated anthraquinone structure contributes to its stability and reactivity, enabling diverse industrial uses.
In recent years, the demand for 1,8-dichloroanthraquinone has grown significantly due to its importance in manufacturing high-performance dyes for textiles and plastics. Environmental concerns have driven research into eco-friendly synthesis methods, with many users searching for "green chemistry approaches for anthraquinone derivatives." The compound's melting point (208-210°C) and low water solubility make it suitable for applications requiring thermal stability. Analytical techniques like HPLC and GC-MS are commonly employed for quality control, addressing another frequent query: "how to analyze 1,8-dichloroanthraquinone purity."
The pharmaceutical industry has shown increasing interest in 82-43-9 as a potential building block for active pharmaceutical ingredients (APIs). Researchers are investigating its derivatives for specialized applications, leading to searches such as "1,8-dichloroanthraquinone in drug development." Its electron-accepting properties also make it relevant in organic electronics, particularly in the development of OLED materials and photovoltaic devices. These emerging applications align with current trends in sustainable technology and renewable energy solutions.
Quality standards for CAS 82-43-9 vary by application, with technical grade (≥95% purity) sufficient for most industrial uses, while research applications often require higher purity (≥98%). Storage recommendations typically suggest keeping the compound in cool, dry conditions away from strong oxidizers. Many manufacturers now offer custom synthesis services for modified anthraquinone derivatives, responding to the market need for specialized compounds. Safety data sheets emphasize proper handling procedures, though it's classified as non-hazardous under normal use conditions.
Market analysis indicates steady growth for 1,8-dichloroanthraquinone, particularly in Asia-Pacific regions where dye and pigment production is concentrated. The compound's price fluctuates based on raw material availability and production capacity. Environmental regulations have prompted innovations in waste reduction during manufacturing, with many producers implementing closed-loop systems. These developments address common environmental concerns while maintaining production efficiency.
Future research directions for 82-43-9 include exploring its potential in catalysis and energy storage systems. The compound's unique structure offers possibilities for creating novel supramolecular architectures. Academic interest continues to grow, with recent publications focusing on its photophysical properties and structure-activity relationships. These studies contribute to a deeper understanding of anthraquinone chemistry and open new avenues for application development.
For purchasers and researchers, verifying supplier credentials and certificates of analysis remains crucial when sourcing 1,8-dichloroanthraquinone. The compound is typically supplied in 25kg fiber drums or smaller research quantities. Technical support from manufacturers often includes guidance on solubility parameters and compatibility testing, addressing practical questions about implementation in various systems. Proper documentation and regulatory compliance ensure smooth international trade of this valuable chemical intermediate.
